Cas no 73600-89-2 (3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name))

• Product Name: 3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name)
• CAS No: 73600-89-2
• MF: C₁₁H₁₅N₃O₈
• MW: 317.252103090286
• CID: 1765699
• Update Time: 2024-03-01

3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• 3-amino-5,9,12,13,14-pentahydroxy-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-14-carbaldehyde (non-preferred name)
• Tetrodotoxin, 11-deoxy-11-oxo- (9CI)

• Inchi： 1S/C11H15N3O8/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5/h1-7,16-20H,(H3,12,13,14)
• InChI Key： AWPSOPFZRFNJNJ-UHFFFAOYSA-N
• SMILES： OC1C2C3(C(O)C4(OC2C(C(O4)C3O)(C=O)O)O)NC(=N)N1

Computed Properties

• Exact Mass: 317.086
• Monoisotopic Mass: 317.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.76
• Boiling Point: 767.6°C at 760 mmHg
• Flash Point: 418°C
• Refractive Index: 2.087

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines